Cas no 148796-51-4 (2-Butenedioic acid,2-methyl-3-tetradecyl-, (2Z)-)

• Product Name: 2-Butenedioic acid,2-methyl-3-tetradecyl-, (2Z)-
• CAS No: 148796-51-4
• MF: C₁₉H₃₄O₄
• MW: 326.470866680145
• CID: 192063
• PubChem ID: 3037595
• Update Time: 2025-04-19

2-Butenedioic acid,2-methyl-3-tetradecyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-methyl-3-tetradecyl-, (2Z)-
• (Z)-2-methyl-3-tetradecylbut-2-enedioic acid
• (2Z)-2-methyl-3-tetradecylbut-2-enedioic acid
• 2-Butenedioic acid, 2-methyl-3-tetradecyl-, (Z)-
• Chaetomellic acid A
• (Z)-2-Methyl-3-tetradecyl-but-2-enedioic acid
• 148796-51-4
• CHEBI:213265
• CHEMBL103955
• BDBM50059863

• Inchi： 1S/C19H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19(22)23)16(2)18(20)21/h3-15H2,1-2H3,(H,20,21)(H,22,23)/b17-16-
• InChI Key： ULSDRNDLXFVDED-MSUUIHNZSA-N
• SMILES： OC(/C(=C(\C(=O)O)/C)/CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 326.24571
• Monoisotopic Mass: 326.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 7.2

Experimental Properties

• Density: 1.005
• Boiling Point: 480°Cat760mmHg
• Flash Point: 258.2°C
• Refractive Index: 1.484

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids